Cas no 193475-82-0 (2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate)
193475-82-0 structure
Product Name:2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate
CAS No:193475-82-0
MF:C15H23NO5S
MW:329.411823511124
CID:1386163
PubChem ID:21581156
Update Time:2025-04-20
2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, methyl[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-,1,1-dimethylethyl ester
- 2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate
- 2-(tert-butoxycarbonyl(methyl)amino)ethyl 4-methylbenzenesulfonate
- 2-(tert-Butoxycarbonyl(methyl)amino)-ethyl4-methylbenzenesulfonate
- AB93247
- 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethyl 4-methylbenzenesulfonate
- A1-03547
- 2-((tert-Butoxycarbonyl)(methyl)amino)ethyl 4-methylbenzenesulfonate
- 2-[{[(1,1-Dimethylethyl)oxy]carbonyl}(methyl)amino]ethyl 4-methylbenzenesulfonate
- DB-116397
- LHPTXGAYGSHWTC-UHFFFAOYSA-N
- 193475-82-0
- SCHEMBL1649505
-
- Inchi: 1S/C15H23NO5S/c1-12-6-8-13(9-7-12)22(18,19)20-11-10-16(5)14(17)21-15(2,3)4/h6-9H,10-11H2,1-5H3
- InChI Key: LHPTXGAYGSHWTC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCN(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 329.12979
- Monoisotopic Mass: 329.12969401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 72.91
2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T110730-1g |
2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate |
193475-82-0 | 1g |
$ 995.00 | 2022-06-03 | ||
| TRC | T110730-2.5g |
2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate |
193475-82-0 | 2.5g |
$ 1660.00 | 2022-06-03 | ||
| Crysdot LLC | CD12100640-5g |
2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate |
193475-82-0 | 95+% | 5g |
$1064 | 2024-07-24 |
2-(tert-Butoxycarbonyl(methyl)amino)-ethyl 4-methylbenzenesulfonate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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